Cas no 189065-49-4 (4-(3-(Trifluoromethyl)phenyl)morpholine)

4-(3-(Trifluoromethyl)phenyl)morpholine is a fluorinated morpholine derivative characterized by the presence of a trifluoromethylphenyl group at the 4-position. This structural feature imparts enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved binding affinity and bioavailability in target molecules. Its morpholine ring offers favorable solubility and conformational flexibility, facilitating its incorporation into complex scaffolds. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and CNS-active agents, due to its balanced physicochemical properties. High purity grades are available for research and industrial applications.

4-(3-(Trifluoromethyl)phenyl)morpholine structure

189065-49-4 structure

Product Name:4-(3-(Trifluoromethyl)phenyl)morpholine

CAS No:189065-49-4

MF:C₁₁H₁₂F₃NO

MW:231.214293479919

CID:1033943

PubChem ID:15420299

Update Time:2025-05-27

4-(3-(Trifluoromethyl)phenyl)morpholine Chemical and Physical Properties

Names and Identifiers

- 4-(3-(Trifluoromethyl)phenyl)morpholine
- 4-[3-(Trifluoromethyl)phenyl]morpholine
- 4-[5-(trifluoromethyl)cyclohexa-1,3,5-trien-1-yl]morpholine
- AGN-PC-00P6M8
- AGN-PC-0DBEYL
- AK132005
- KB-33979
- Morpholine, 4-[3-(trifluoromethyl)phenyl]-
- RL02401
- SureCN5739149
- SCHEMBL5739149
- 3-trifluoromethylphenylmorpholine
- 189065-49-4
- J-513350
- DTXSID00572611
- DB-294655
- Inchi： 1S/C11H12F3NO/c12-11(13,14)9-2-1-3-10(8-9)15-4-6-16-7-5-15/h1-3,8H,4-7H2
- InChI Key： YLLQOPCLNNFYOK-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)N1CCOCC1)(F)F

Computed Properties

Exact Mass: 231.08716
Monoisotopic Mass: 231.08709849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 12.5Å²

Experimental Properties

PSA: 12.47

4-(3-(Trifluoromethyl)phenyl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM163015-1g	4-(3-(trifluoromethyl)phenyl)morpholine	189065-49-4	95%	1g	$580	2021-08-05
Chemenu	CM163015-1g	4-(3-(trifluoromethyl)phenyl)morpholine	189065-49-4	95%	1g	$561	2023-02-18
Alichem	A019121436-1g	4-(3-(Trifluoromethyl)phenyl)morpholine	189065-49-4	95%	1g	$505.00	2023-09-02